Cas no 143547-74-4 (5-Benzhydryl-1H-pyrazole)

5-Benzhydryl-1H-pyrazole structure
5-Benzhydryl-1H-pyrazole structure
Product Name:5-Benzhydryl-1H-pyrazole
CAS No:143547-74-4
MF:C16H14N2
MW:234.295763492584
MDL:MFCD00104842
CID:842335
Update Time:2026-04-29

5-Benzhydryl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-Benzhydryl-1H-pyrazole
    • 5-benzhydryl-1H-pyrazole
    • 5-Benzhydryl-1H-pyrazole
    • MDL： MFCD00104842
    • Inchi： InChI=1S/C16H14N2/c1-3-7-13(8-4-1)16(15-11-12-17-18-15)14-9-5-2-6-10-14/h1-12,16H,(H,17,18)
    • InChI Key： MQENKFASEBTSNQ-UHFFFAOYSA-N
    • SMILES： C1=CC=C(C=C1)C(C2=CC=CC=C2)C3=NNC=C3

Computed Properties

  • Exact Mass: 234.11600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3

Experimental Properties

  • Melting Point: 89-90°
  • PSA: 28.68000
  • LogP: 3.58990

5-Benzhydryl-1H-pyrazole Security Information

  • Safety Instruction： S24/25
  • HazardClass：IRRITANT
  • Safety Term：S24/25

5-Benzhydryl-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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